Cas no 950420-90-3 (2-{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 950420-90-3
• MF: C₂₃H₂₅N₃O₃S₂
• MW: 455.592902898788
• CID: 6325430
• PubChem ID: 20896150
• Update Time: 2025-06-07

2-{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• 950420-90-3
• 2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)-1-(piperidin-1-yl)ethanone
• F5112-0031
• 2-{[4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• 1-[({4-[(4-methylphenyl)sulfonyl]-2-phenyl-1H-imidazol-5-yl}thio)acetyl]piperidine
• AKOS001905151
• 2-[[5-(4-methylphenyl)sulfonyl-2-phenyl-1H-imidazol-4-yl]sulfanyl]-1-piperidin-1-ylethanone

• Inchi： 1S/C23H25N3O3S2/c1-17-10-12-19(13-11-17)31(28,29)23-22(24-21(25-23)18-8-4-2-5-9-18)30-16-20(27)26-14-6-3-7-15-26/h2,4-5,8-13H,3,6-7,14-16H2,1H3,(H,24,25)
• InChI Key： DZXVBEVHXFWVHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=C(N=C(C2C=CC=CC=2)N1)SCC(N1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 455.13373402g/mol
• Monoisotopic Mass: 455.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one

Recent Advances in the Study of 2-{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS: 950420-90-3)

The compound 2-{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS: 950420-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of research has been the investigation of this compound's role as a potential kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary findings suggest that 2-{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one exhibits selective inhibition against specific kinase targets, making it a candidate for further drug development.

In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic profile. Researchers have conducted in vitro and in vivo experiments to assess its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have provided valuable insights into the compound's bioavailability and potential for clinical application. Notably, the compound has demonstrated favorable stability and solubility, which are critical factors for oral administration.

Another significant advancement has been the development of more efficient synthetic routes for this compound. Traditional synthesis methods often involve multiple steps and low yields, but recent innovations have streamlined the process, improving both yield and purity. These advancements are expected to facilitate larger-scale production and further pharmacological evaluations.

Despite these promising developments, challenges remain. For instance, the precise molecular interactions between the compound and its targets need to be further elucidated through crystallographic studies. Additionally, comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research aims to address these gaps and pave the way for preclinical trials.

In conclusion, 2-{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one represents a promising scaffold for drug discovery. Its unique chemical structure and biological activities make it a valuable subject for further investigation. Continued research efforts are expected to unlock its full therapeutic potential and contribute to the development of novel treatments for various diseases.